Cas no 59012-91-8 ([4-(hydroxymethyl)phenyl] 2,2-dimethylpropanoate)

[4-(hydroxymethyl)phenyl] 2,2-dimethylpropanoate Properties

Names and Identifiers

• 4-(Hydroxymethyl)phenyl pivalate
• [4-(hydroxymethyl)phenyl] 2,2-dimethylpropanoate
• 2,2-dimethyl-propionic acid 4-hydroxymethyl-phenyl ester
• p-pivalyloxybenzyl alcohol
• rho-pivalyloxybenzyl alcohol
• 4-(HydroxyMethyl)phenol pivalate
• AYTDWGYFYZIASM-UHFFFAOYSA-N
• 8773AB
• AK104184
• AX8235723
• ST24043098
• Propanoic acid, 2,2-
• A869301
• AKOS016006157
• 4-(Hydroxymethyl)phenyl pivalate: 95%
• 4-(Hydroxymethyl)phenylpivalate
• CS-0186892
• 4-(HYDROXYMETHYL)PHENYL PIVALATE
• DS-4222
• SCHEMBL3657617
• 59012-91-8
• DB-315884
• MFCD11616923
• 4-(HYDROXYMETHYL)PHENYL 2,2-DIMETHYLPROPANOATE
• DTXSID10469245
• F13653
• +Expand

• MDL： MFCD11616923
• InChIKey： AYTDWGYFYZIASM-UHFFFAOYSA-N
• Inchi： 1S/C12H16O3/c1-12(2,3)11(14)15-10-6-4-9(8-13)5-7-10/h4-7,13H,8H2,1-3H3
• SMILES： O(C1C([H])=C([H])C(C([H])([H])O[H])=C([H])C=1[H])C(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 208.109944368g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 208.109944368g/mol
• Heavy Atom Count: 15
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5